Cas no 101080-13-1 (2,5-Piperazinedione,3-(2-hydroxyethyl)-)

• Product name: 2,5-Piperazinedione,3-(2-hydroxyethyl)-
• CAS No: 101080-13-1
• MF: C₆H₁₀N₂O₃
• MW: 158.1552
• CID: 124464
• PubChem ID: 15646788

2,5-Piperazinedione,3-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-(2-hydroxyethyl)-
• 3-(2-HYDROXYETHYL)PIPERAZINE-2,5-DIONE
• 2,5-Piperazinedione,3-(2-hydroxyethyl)-(6CI,9CI)
• 3-(2-hydroxy-ethyl)-piperazine-2,5-dione
• SCHEMBL9182654
• 3-(2-hydroxyethyl)-2,5-piperazinedione
• 101080-13-1

• Inchi： InChI=1S/C6H10N2O3/c9-2-1-4-6(11)7-3-5(10)8-4/h4,9H,1-3H2,(H,7,11)(H,8,10)
• InChI Key： YUMNGCOHGVQKNN-UHFFFAOYSA-N
• SMILES： OCCC1NC(=O)CNC1=O

Computed Properties

• Exact Mass: 158.0692
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų
• XLogP3: -1.6

Experimental Properties

• PSA: 78.43